Cas no 1049244-21-4 (2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1049244-21-4
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5931595
• PubChem ID: 49693684
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• AKOS024495511
• 1049244-21-4
• 2-(4-methoxyphenyl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-methoxyphenyl)-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]acetamide
• VU0633776-1
• F5079-0166

• Inchi： 1S/C16H15N3O3S/c1-21-12-6-4-11(5-7-12)9-14(20)17-16-19-18-15(22-16)10-13-3-2-8-23-13/h2-8H,9-10H2,1H3,(H,17,19,20)
• InChI Key： MFSIAQXMDSTPHX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(CC2C=CC(=CC=2)OC)=O)O1

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide

Research Brief on 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide (CAS: 1049244-21-4)

In recent years, the compound 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide (CAS: 1049244-21-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both oxadiazole and thiophene moieties in its structure suggests a promising pharmacological profile, particularly in the context of enzyme inhibition and receptor modulation.

Recent research has focused on the synthesis and biological evaluation of this compound, with particular emphasis on its role as a potential inhibitor of key enzymes involved in inflammatory and neoplastic pathways. Studies have demonstrated that 1049244-21-4 exhibits notable activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes that are critical mediators of inflammation. These findings position the compound as a candidate for further development in anti-inflammatory and anti-cancer therapies.

In addition to its enzyme inhibitory properties, 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide has shown promise in modulating G-protein-coupled receptors (GPCRs). Preliminary in vitro assays indicate that the compound interacts with serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. The precise mechanism of action, however, remains under investigation, with ongoing studies aiming to elucidate the molecular interactions responsible for its observed effects.

The synthesis of 1049244-21-4 has been optimized in recent studies to improve yield and purity. A multi-step synthetic route involving the condensation of 4-methoxyphenylacetic acid with 5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-amine has been reported, with modifications to reaction conditions leading to enhanced efficiency. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

Future research directions for 2-(4-methoxyphenyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide include in vivo studies to assess its pharmacokinetic and toxicological profiles. Additionally, structure-activity relationship (SAR) studies are being conducted to explore the impact of structural modifications on its biological activity. These efforts are expected to provide valuable insights into the compound's therapeutic potential and guide the development of novel derivatives with enhanced efficacy and safety profiles.

In conclusion, 1049244-21-4 represents a promising scaffold in medicinal chemistry, with demonstrated activity against key biological targets. Its dual inhibitory effects on COX-2 and 5-LOX, coupled with its GPCR modulation capabilities, highlight its versatility as a lead compound for drug discovery. Continued research in this area holds the potential to yield innovative therapeutic agents for a range of diseases, underscoring the importance of this compound in contemporary chemical biology research.